Cas no 1227581-69-2 (2-Fluoro-5-methoxypyridin-3-amine)

• Product Name: 2-Fluoro-5-methoxypyridin-3-amine
• CAS No: 1227581-69-2
• MF: C₆H₇FN₂O
• MW: 142.130984544754
• MDL: MFCD16606159
• CID: 4929758
• PubChem ID: 124706381
• Update Time: 2025-10-28

2-Fluoro-5-methoxypyridin-3-amine Chemical and Physical Properties

Names and Identifiers

• 2-fluoro-5-methoxypyridin-3-amine
• 3-Amino-2-fluoro-5-methoxypyridine
• 2-Fluoro-5-methoxypyridin-3-amine

• MDL： MFCD16606159
• Inchi： 1S/C6H7FN2O/c1-10-4-2-5(8)6(7)9-3-4/h2-3H,8H2,1H3
• InChI Key： MHARZXWIXVIYDR-UHFFFAOYSA-N
• SMILES： FC1=C(C=C(C=N1)OC)N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 112
• XLogP3: 0.6
• Topological Polar Surface Area: 48.1

Additional information on 2-Fluoro-5-methoxypyridin-3-amine

Chemical Overview of 2-Fluoro-5-Methoxypyridin-3-Amine (CAS No. 1227581-69-2)

The compound 2-fluoro-5-methoxypyridin-3-amine (CAS No. 1227581-69-2) is an intriguing organic molecule that has garnered attention in various fields of chemistry and pharmacology due to its unique structural properties and potential applications. This compound belongs to the class of pyridines, which are six-membered aromatic heterocycles containing one nitrogen atom. The presence of a fluorine atom at the 2-position, a methoxy group at the 5-position, and an amine group at the 3-position introduces a rich array of electronic and steric effects, making it a valuable substrate for further chemical modifications and biological evaluations.

Recent studies have highlighted the importance of pyridine derivatives in drug discovery, particularly in the development of kinase inhibitors and other bioactive molecules. The fluorine substitution at the 2-position is known to enhance the lipophilicity and metabolic stability of the compound, which are desirable properties for drug candidates. Similarly, the methoxy group at the 5-position contributes to hydrogen bonding capabilities, potentially improving solubility and bioavailability.

One of the most promising applications of CAS No. 1227581-69-2 lies in its role as an intermediate in the synthesis of more complex molecules with therapeutic potential. For instance, researchers have explored its use in constructing multi-functional scaffolds that can target various disease pathways, including cancer and inflammation. The amine group at the 3-position serves as a versatile site for further functionalization, enabling the attachment of additional bioactive moieties or linkers for drug delivery systems.

From a synthetic perspective, 2-fluoro-5-methoxypyridin-3-amine can be prepared through a variety of methods, including nucleophilic aromatic substitution and coupling reactions. Recent advancements in catalytic methods have made these syntheses more efficient and environmentally friendly, aligning with the growing emphasis on green chemistry practices in modern pharmaceutical research.

In terms of biological activity, preliminary assays have demonstrated that CAS No. 1227581-69-2 exhibits moderate inhibitory effects on certain enzymes associated with neurodegenerative diseases. This finding underscores its potential as a lead compound for developing treatments targeting conditions such as Alzheimer's disease or Parkinson's disease.

Moreover, computational studies using molecular docking techniques have revealed that pyridinylamines like this compound can interact with key protein targets through both hydrophobic and hydrogen bonding interactions. These insights are invaluable for guiding further optimization efforts aimed at enhancing potency and selectivity.

In conclusion, CAS No. 1227581-69-2, or 2-fluoro-5-methoxypyridin-3-amino, represents a compelling platform for chemical innovation due to its favorable structural features and diverse functional groups. As research continues to uncover its full potential, this compound is poised to make significant contributions to both academic research and industrial applications in the chemical sciences.